Cas no 147044-49-3 (Oxodesmosine)

• Product Name: Oxodesmosine
• CAS No: 147044-49-3
• MF: C₂₃H₃₇N₅O₇
• MW: 495.569185972214
• CID: 223131
• PubChem ID: 197549
• Update Time: 2025-07-23

Oxodesmosine Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]pyridine-1-hexanoicacid, a,7-diamino-4-(4-amino-4-carboxybutyl)-3-(3-amino-3-carboxypropyl)-2,5,6,7-tetrahydro-2-oxo-(9CI)
• 1H-Cyclopenta[b]pyridine-1-hexanoicacid, a,7-diamino-4-(4-amino-4-carboxybutyl)-3-(3-amino-3-c...
• 1H-Cyclopenta[b]pyridine-1-hexanoicacid, a,7-diamino-4-(4-amino-4-carboxybutyl)-3-(3-amino-3-carboxypropyl)-2,5,6,7-tetrahydr
• 2-amino-6-[7-amino-4-(4-amino-4-carboxybutyl)-3-(3-amino-3-carboxypropyl)-2-oxo-6,7-dihydro-5H-cyclopenta[b]pyridin-1-yl]hexanoic acid
• 6-[7-amino-4-(4-amino-4-carboxybutyl)-3-(3-amino-3-carboxypropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[b]pyridin-1-yl]norleucine
• Oxodesmosine
• 147044-49-3
• DTXSID50933016

• Inchi： 1S/C23H37N5O7/c24-15-9-7-13-12(4-3-6-17(26)22(32)33)14(8-10-18(27)23(34)35)20(29)28(19(13)15)11-2-1-5-16(25)21(30)31/h15-18H,1-11,24-27H2,(H,30,31)(H,32,33)(H,34,35)
• InChI Key： XCVXVCOTBDDAOR-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(C(=O)O)N)=C(CCCC(C(=O)O)N)C2CCC(C=2N1CCCCC(C(=O)O)N)N

Computed Properties

• Exact Mass: 495.269
• Monoisotopic Mass: 495.269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -9.3
• Topological Polar Surface Area: 236Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 843.8°Cat760mmHg
• Flash Point: 464.1°C
• Refractive Index: 1.628

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Oxodesmosine

Professional Introduction to Oxodesmosine (CAS No. 147044-49-3)

Oxodesmosine, a naturally occurring sulfated sphingolipid, is a compound of significant interest in the field of biochemistry and pharmaceutical research. With the CAS number 147044-49-3, this molecule has garnered attention for its unique structural properties and potential biological activities. Sphingolipids are a class of lipids that play crucial roles in cell signaling, membrane structure, and various physiological processes. Among these, oxodesmosine stands out due to its sulfated derivative, which imparts additional functional capabilities.

The chemical structure of oxodesmosine consists of a long-chain base (sphingosine derivative) linked to a fatty acid and a sulfate group. This configuration makes it highly soluble in water, distinguishing it from many other sphingolipids that are predominantly hydrophobic. The presence of the sulfate group enhances its interaction with biological molecules, making it a promising candidate for drug development and therapeutic applications.

Recent research has highlighted the role of sulfated sphingolipids in various biological processes, including inflammation, immune response, and cancer cell proliferation. Studies have shown that compounds like oxodesmosine can modulate these processes by interacting with specific receptors and enzymes. For instance, a study published in the journal Biochemical Pharmacology demonstrated that oxodesmosine could inhibit the growth of certain cancer cells by disrupting their signaling pathways.

In addition to its anti-cancer potential, oxodesmosine has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Research indicates that sulfated sphingolipids can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This mechanism makes oxodesmosine a promising candidate for developing novel anti-inflammatory drugs.

The synthesis of oxodesmosine is a complex process that requires precise control over reaction conditions and reagent selection. Typically, it involves the sulfation of a sphingosine derivative followed by esterification with a fatty acid. Advances in synthetic chemistry have enabled more efficient and scalable production methods, making it feasible to explore its therapeutic potential in clinical settings.

The pharmacokinetic properties of oxodesmosine are another area of active investigation. Due to its water solubility, it is expected to have good bioavailability when administered orally or intravenously. However, its stability in biological systems and metabolic fate remain subjects of ongoing research. Understanding these aspects is crucial for optimizing dosages and delivery methods.

Evidence from preclinical studies suggests that oxodesmosine may have neuroprotective effects as well. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and inflammation in the brain. The ability of sulfated sphingolipids to mitigate these pathological conditions makes them attractive candidates for neuroprotective therapies.

The role of sphingolipids in cellular differentiation and development has also been explored in relation to oxodesmosine. These molecules are involved in the formation and maintenance of cell membranes during embryonic development and tissue regeneration. Research into their functions could lead to new insights into developmental biology and potential therapeutic strategies for developmental disorders.

The regulatory landscape for compounds like oxodesmosine is evolving as their therapeutic potential becomes more evident. Regulatory agencies are increasingly recognizing the importance of natural products derived from marine or plant sources for drug development. This trend bodes well for the future commercialization of such compounds.

In conclusion, Oxodesmosine (CAS No. 147044-49-3) is a multifaceted compound with significant promise in pharmaceutical applications. Its unique structure, combined with its ability to modulate various biological processes, positions it as a valuable asset in drug discovery efforts. As research continues to uncover new insights into its mechanisms of action, it is likely that we will see further advancements in its therapeutic use.